2-({[5-Phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3,4-benzoxadiazepin-5-ol
2-({[5-Phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3,4-benzoxadiazepin-5-ol
Brand Name:
Vulcanchem
CAS No.:
948155-05-3
VCID:
VC0512003
InChI:
InChI=1S/C20H17N5O2S/c1-2-12-25-18(14-8-4-3-5-9-14)22-24-20(25)28-13-17-21-23-19(26)15-10-6-7-11-16(15)27-17/h2-11H,1,12-13H2,(H,23,26)
SMILES:
C=CCN1C(=NN=C1SCC2=NNC(=O)C3=CC=CC=C3O2)C4=CC=CC=C4
Molecular Formula:
C20H17N5O2S
Molecular Weight:
391.4g/mol
2-({[5-Phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3,4-benzoxadiazepin-5-ol
CAS No.: 948155-05-3
Main Products
VCID: VC0512003
Molecular Formula: C20H17N5O2S
Molecular Weight: 391.4g/mol
![2-({[5-Phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3,4-benzoxadiazepin-5-ol - 948155-05-3](/images/no_structure.jpg)
| CAS No. | 948155-05-3 |
|---|---|
| Product Name | 2-({[5-Phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3,4-benzoxadiazepin-5-ol |
| Molecular Formula | C20H17N5O2S |
| Molecular Weight | 391.4g/mol |
| IUPAC Name | 2-[(5-phenyl-4-prop-2-enyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4H-1,3,4-benzoxadiazepin-5-one |
| Standard InChI | InChI=1S/C20H17N5O2S/c1-2-12-25-18(14-8-4-3-5-9-14)22-24-20(25)28-13-17-21-23-19(26)15-10-6-7-11-16(15)27-17/h2-11H,1,12-13H2,(H,23,26) |
| Standard InChIKey | TUVLXHIEZCHLMH-UHFFFAOYSA-N |
| SMILES | C=CCN1C(=NN=C1SCC2=NNC(=O)C3=CC=CC=C3O2)C4=CC=CC=C4 |
| Canonical SMILES | C=CCN1C(=NN=C1SCC2=NNC(=O)C3=CC=CC=C3O2)C4=CC=CC=C4 |
| PubChem Compound | 17600945 |
| Last Modified | Nov 12 2021 |
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